![molecular formula C23H19FN4O2 B2632125 (E)-5-(4-benzoylpiperazin-1-yl)-2-(4-fluorostyryl)oxazole-4-carbonitrile CAS No. 941260-44-2](/img/structure/B2632125.png)
(E)-5-(4-benzoylpiperazin-1-yl)-2-(4-fluorostyryl)oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-5-(4-benzoylpiperazin-1-yl)-2-(4-fluorostyryl)oxazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research. It is commonly known as BPIP and is a small molecule that has shown promising results in various studies.
Scientific Research Applications
Synthesis and Characterization
This compound is part of a broader class of chemicals that have been synthesized and characterized for various applications in medicinal chemistry and materials science. The compound's synthesis often involves novel methods, including microwave-mediated synthesis, which offers efficient pathways to create libraries of related compounds. These synthetic strategies enable the exploration of structural diversity and the potential for varied biological activities. For example, microwave-mediated synthesis has been applied to generate libraries of oxazole derivatives, highlighting the versatility of these methods in producing compounds with significant structural variations and potential biological activities (Spencer et al., 2012).
Biological Activity Studies
Compounds similar to (E)-5-(4-benzoylpiperazin-1-yl)-2-(4-fluorostyryl)oxazole-4-carbonitrile have been studied for their biological activities, including antimicrobial, antifungal, and potential antimalarial properties. The structure-activity relationships (SAR) of these compounds are crucial for developing new therapeutic agents. For instance, derivatives of oxazole carbonitriles have been evaluated for their potential as HIV-1 attachment inhibitors, demonstrating the relevance of these compounds in the search for novel antiviral drugs. This specific focus on the viral envelope protein gp120 underscores the importance of structural modifications to enhance potency and pharmacokinetic profiles for clinical applications (Regueiro-Ren et al., 2013).
Photophysical Properties
Some studies delve into the photophysical properties of oxazole derivatives, exploring their fluorescent properties for potential applications in materials science, such as fluorescent whitening agents for textiles. The manipulation of oxazole carbonitriles' structural features can lead to compounds with unique fluorescent characteristics, demonstrating the broad applicability of these compounds beyond purely biological activities (Rangnekar & Rajadhyaksha, 1986).
Properties
IUPAC Name |
5-(4-benzoylpiperazin-1-yl)-2-[(E)-2-(4-fluorophenyl)ethenyl]-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19FN4O2/c24-19-9-6-17(7-10-19)8-11-21-26-20(16-25)23(30-21)28-14-12-27(13-15-28)22(29)18-4-2-1-3-5-18/h1-11H,12-15H2/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCTQYRHTRIEFJV-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(N=C(O2)C=CC3=CC=C(C=C3)F)C#N)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C2=C(N=C(O2)/C=C/C3=CC=C(C=C3)F)C#N)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.